N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide

• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-[3-(2,3-dihydroindol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide
• InChI: InChI=1S/C17H20N2O4S2/c1-12-8-9-16(13(2)17(12)18-24(3,20)21)25(22,23)19-11-10-14-6-4-5-7-15(14)19/h4-9,18H,10-11H2,1-3H3
• InChI Key: SPZLAEBRGKIAMX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)N2CCC3=CC=CC=C32)C)NS(=O)(=O)C

Description

N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide, also known as GW4869, is a small molecule inhibitor that was first described in 2008. It is an effective inhibitor of neutral sphingomyelinase-2 (nSMase2), which is an enzyme involved in the metabolism of sphingolipids. GW4869 has been shown to have a variety of potential applications in scientific research, including the study of cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide exerts its effects by inhibiting nSMase2, which is an enzyme involved in the metabolism of sphingolipids. Sphingolipids are important signaling molecules that play a role in a variety of cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting nSMase2, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide prevents the breakdown of sphingolipids, leading to an accumulation of these molecules and a disruption of cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide are complex and varied. In cancer cells, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been shown to inhibit the growth and metastasis of tumors by inducing cell cycle arrest and apoptosis. In addition, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Finally, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide in lab experiments include its specificity for nSMase2 and its ability to inhibit the metabolism of sphingolipids. However, there are also limitations to using N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide, including the development of more specific and potent inhibitors of nSMase2, the exploration of N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide's potential as a therapeutic agent for cancer, inflammation, and neurodegenerative diseases, and the investigation of the role of sphingolipids in cellular signaling pathways. In addition, further research is needed to determine the optimal dosing and administration of N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide involves several steps, starting with the reaction of 2,6-dimethylphenol with chloromethane to form 2,6-dimethylphenylmethanol. This intermediate is then reacted with methanesulfonyl chloride to form the corresponding methanesulfonate ester. The ester is then reacted with 3-(2,3-dihydro-1H-indol-1-yl)sulfonyl chloride to form the final product, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide.

Scientific Research Applications

N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been used in a variety of scientific research applications, including the study of cancer, inflammation, and neurodegenerative diseases. One of the most promising applications of N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide is in the study of cancer, where it has been shown to inhibit the growth and metastasis of cancer cells. In addition, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases such as arthritis and asthma. Finally, N-[3-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2,6-dimethylphenyl]methanesulfonamide has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.